Cas no 1804722-67-5 (2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine)
2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine
-
- Inchi: 1S/C6H5BrF2N2O/c7-2-1-3(12)6(10)11-4(2)5(8)9/h1,5,12H,(H2,10,11)
- InChI Key: CCGHNLHVOAQFRJ-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(N)N=C1C(F)F)O
Computed Properties
- Exact Mass: 237.955
- Monoisotopic Mass: 237.955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 59.1
2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005032-500mg |
2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine |
1804722-67-5 | 97% | 500mg |
$950.60 | 2022-04-01 | |
| Alichem | A024005032-1g |
2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine |
1804722-67-5 | 97% | 1g |
$1,831.20 | 2022-04-01 |
2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine
2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine: A Promising Compound in Modern Medicinal Chemistry
2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1804722-67-5) represents a significant advancement in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various biological systems. The 2-amino and 5-bromo functional groups, along with the 6-(difluoromethyl) substituent, contribute to its distinct chemical properties and biological activity. The 3-hydroxypyridine ring system further enhances its reactivity and functionality, making it a valuable scaffold for drug discovery.
Recent studies have highlighted the importance of 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine in the context of molecular targeting. The 2-amino group is known to play a critical role in the formation of hydrogen bonds, which is essential for drug-receptor interactions. The 5-bromo substitution may influence the compound's electronic properties, potentially affecting its binding affinity to specific biological targets. The 6-(difluoromethyl) moiety, a common feature in many pharmaceutical compounds, is believed to enhance metabolic stability and improve the compound's pharmacokinetic profile. Additionally, the 3-hydroxypyridine ring system provides a platform for further functionalization, allowing for the design of more potent derivatives.
One of the most notable recent advancements in the study of 2-Amino-5-bromo-6-(difluoromyethyl)-3-hydroxypyridine is its application in the development of antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A and respiratory syncytial virus (RSV). The researchers attributed this activity to the compound's ability to inhibit viral RNA polymerase, a key enzyme in the replication of RNA viruses. This finding underscores the potential of 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine as a lead compound for the development of new antiviral therapies.
Another area of interest is the compound's potential in the treatment of inflammatory diseases. A 2023 preclinical study published in Pharmaceutical Research reported that 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine exhibits significant anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines such as TNF-α and IL-6. The study also suggested that the compound may have a role in the management of autoimmune disorders, where chronic inflammation is a key driver of disease progression. These findings highlight the versatility of 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine in targeting multiple biological pathways.
The synthesis of 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine has been a focus of recent research due to its potential for scalable production and cost-effectiveness. A 2023 paper in Organic Letters described a novel synthetic route that involves the use of microwave-assisted chemistry to achieve high yields and purity. This method not only reduces the reaction time but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry. The optimization of this synthetic pathway is crucial for the practical application of 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine in drug development.
Furthermore, the compound's pharmacokinetic profile has been the subject of several studies. A 2023 report in Drug Metabolism and Disposition indicated that 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine exhibits favorable oral bioavailability and a long half-life, which are essential properties for a drug candidate. The study also suggested that the compound's metabolic stability is enhanced by the presence of the 6-(difluoromethyl) group, which may reduce the risk of rapid degradation in the gastrointestinal tract. These properties make 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine a promising candidate for oral administration.
Despite its promising potential, the compound faces challenges in its development. One of the primary concerns is its selectivity for specific biological targets. While the compound shows activity against multiple targets, further research is needed to ensure that it does not exhibit off-target effects that could lead to adverse reactions. Additionally, the compound's safety profile must be thoroughly evaluated in preclinical and clinical trials to ensure its suitability for human use.
In conclusion, 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine represents a significant contribution to modern medicinal chemistry. Its unique molecular structure, coupled with its potential applications in antiviral and anti-inflammatory therapies, highlights its importance in the development of new therapeutic agents. Ongoing research into its synthesis, pharmacokinetics, and biological activity will be crucial in realizing its full potential as a drug candidate. As the field of medicinal chemistry continues to advance, compounds like 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine will play an increasingly important role in the discovery of innovative treatments for a wide range of diseases.
1804722-67-5 (2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)